methyl 4-(2-((2-(1H-indol-3-yl)ethyl)amino)-2-oxoacetamido)benzoate

• IUPAC Name: methyl 4-[[2-[2-(1H-indol-3-yl)ethylamino]-2-oxoacetyl]amino]benzoate
• InChI: InChI=1S/C20H19N3O4/c1-27-20(26)13-6-8-15(9-7-13)23-19(25)18(24)21-11-10-14-12-22-17-5-3-2-4-16(14)17/h2-9,12,22H,10-11H2,1H3,(H,21,24)(H,23,25)
• InChI Key: LVHAFLVLAQGPCO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)C(=O)NCCC2=CNC3=CC=CC=C32
• Molecular Formula: C20H19N3O4
• Molecular Weight: 365.4 g/mol

Description

Methyl 4-(2-((2-(1H-indol-3-yl)ethyl)amino)-2-oxoacetamido)benzoate, also known as MIETB, is a novel compound that has been synthesized in recent years. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

Hydrogen-Bonded Supramolecular Structures

• Application : This research discusses the hydrogen-bonded supramolecular structures in substances related to methyl 4-(2-((2-(1H-indol-3-yl)ethyl)amino)-2-oxoacetamido)benzoate. Such structures have significance in the field of crystallography and material science (Portilla et al., 2007).

Synthesis and Spectral Analysis

• Application : In this study, compounds related to the chemical were synthesized and characterized using various spectroscopic techniques. This has implications in organic chemistry and the development of novel compounds (Ahmed et al., 2016).

Cooperative Motion in Amorphous Polymers

• Application : The research discusses the cooperative motion of polar side groups in amorphous polymers related to the compound. This is relevant in polymer science, particularly in understanding the properties of amorphous polymers (Meng et al., 1996).

Ureido Sugars Synthesis

• Application : The synthesis of new ureido sugars, derivatives of 2-amino-2-deoxy-D-glucose, and amino acids was explored. This has applications in medicinal chemistry and drug design (Piekarska-Bartoszewicz & Tcmeriusz, 1993).

Pharmacological Characterization

• Application : This study involves the pharmacological characterization of a compound similar to this compound, with a focus on its use for the treatment of preterm labor. This demonstrates the potential medical applications of these types of compounds (Croci et al., 2007).

Antimicrobial and Cytotoxic Activity

• Application : This research looked into the synthesis, antimicrobial, and cytotoxic activity of novel derivatives related to the compound. This is important in the development of new antimicrobial agents and cancer research (Noolvi et al., 2014).

Iron-Catalyzed Benzylation

• Application : The study demonstrates the iron-catalyzed benzylation of 1,3-dicarbonyl compounds, which is a method relevant in organic synthesis and pharmaceutical chemistry (Kischel et al., 2007).

Mechanism of Action

It’s worth noting that the compound contains an indole moiety, which is a significant heterocyclic system in natural products and drugs . Indole derivatives are known to play a major role in cell biology and have been used as biologically active compounds for the treatment of various disorders, including cancer and microbial infections . They show various biologically vital properties .